Cas no 69999-15-1 (2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyacetic acid)

• Product Name: 2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyacetic acid
• CAS No: 69999-15-1
• MF: C₁₀H₁₀O₄
• MW: 194.184003353119
• MDL: MFCD11046443
• CID: 59042
• PubChem ID: 23335821
• Update Time: 2025-10-28

2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-Dihydrobenzofuran-5-yl)-2-hydroxyacetic acid
• 2,3-dihydro-α-hydroxy-5-benzofuranacetic acid
• 2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyacetic acid
• 2,3-DIHYDRO-ALPHA-HYDROXY-5-BENZOFURANACETIC ACID
• UDBVGKNTIBHHBA-UHFFFAOYSA-N
• 0840AC
• AK122481
• ST24039103
• (2,3-Dihydro-5-benzofuranyl)hydroxyacetic acid
• 046D443
• (2,3-Dihydro-benzofuran-5-yl)-hydroxy-acetic acid
• alpha-Hydroxy-(2,3-dihydro-5-benzofuranyl)acetic acid
• (2,3-Dihydro-1-benzofuran-5-yl)(hydroxy)acetic acid
• alpha-hydroxy(2,3-dihydro-5-benzofuranyl)acetic aci

• MDL： MFCD11046443
• Inchi： 1S/C10H10O4/c11-9(10(12)13)7-1-2-8-6(5-7)3-4-14-8/h1-2,5,9,11H,3-4H2,(H,12,13)
• InChI Key： UDBVGKNTIBHHBA-UHFFFAOYSA-N
• SMILES： O1CCC2C=C(C=CC1=2)C(C(=O)O)O

Computed Properties

• Exact Mass: 194.0579
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 228
• Topological Polar Surface Area: 66.8

Experimental Properties

• Density: 1.435
• Boiling Point: 407.2°C at 760 mmHg
• PSA: 66.76

2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyacetic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature(BD162220)

Additional information on 2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyacetic acid

Introduction to 2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyacetic acid (CAS No. 69999-15-1)

2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyacetic acid, also known by its CAS number 69999-15-1, is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of benzofuran derivatives, which are known for their diverse biological activities, including anti-inflammatory, antioxidant, and anticancer properties.

The molecular structure of 2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyacetic acid consists of a benzofuran ring fused with a hydroxyacetic acid moiety. The presence of the hydroxyl group and the carboxylic acid functional groups imparts this compound with a range of chemical reactivity and biological activity. The benzofuran ring, a heterocyclic aromatic compound, is a common scaffold in natural products and synthetic molecules with various pharmacological effects.

Recent studies have highlighted the potential of 2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyacetic acid in several therapeutic areas. One notable application is its use as an anti-inflammatory agent. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyacetic acid has also been investigated for its antioxidant activity. Oxidative stress is a key factor in the pathogenesis of many diseases, including neurodegenerative disorders and cardiovascular diseases. Studies have demonstrated that this compound can effectively scavenge free radicals and protect cells from oxidative damage. This dual action as an anti-inflammatory and antioxidant agent positions it as a valuable therapeutic option in multifactorial diseases.

The anticancer potential of 2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyacetic acid has also been explored. Research conducted at the National Cancer Institute has shown that this compound can induce apoptosis in cancer cells by modulating key signaling pathways such as p53 and Bcl-2. These findings suggest that it may have utility in cancer therapy, particularly in combination with other anticancer agents to enhance treatment efficacy.

Beyond its therapeutic applications, 2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyacetic acid is also used as an intermediate in the synthesis of more complex molecules. Its versatile chemical structure allows for the introduction of various functional groups through chemical modifications, making it a valuable building block in organic synthesis. This versatility has led to its use in the development of novel drugs and materials with tailored properties.

In terms of safety and toxicity, preliminary studies have indicated that 2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyacetic acid is generally well-tolerated at therapeutic doses. However, further research is needed to fully understand its pharmacokinetics and potential side effects. Clinical trials are currently underway to evaluate its safety and efficacy in human subjects.

The synthesis of 2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyacetic acid involves several steps, including the formation of the benzofuran ring and the introduction of the hydroxyl and carboxylic acid groups. Various synthetic routes have been developed to optimize yield and purity, making it accessible for both research and commercial purposes.

In conclusion, 2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyacetic acid (CAS No. 69999-15-1) is a multifunctional compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. As research continues to uncover new applications and mechanisms of action, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.